Cas no 2172501-54-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid
• CAS No: 2172501-54-9
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5963276
• PubChem ID: 165504990
• Update Time: 2025-06-10

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid
• EN300-1489488
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-N-propylpentanamido}acetic acid
• 2172501-54-9

• Inchi： 1S/C26H32N2O5/c1-3-9-18(25(31)28(14-4-2)16-24(29)30)15-27-26(32)33-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,3-4,9,14-17H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： TXWDXRDCSRNZJV-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(N(CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2172501-54-9): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2172501-54-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is characterized by its unique structural features and potential applications in drug development and peptide synthesis.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with other functional groups. The presence of this group in the structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid makes it particularly useful in the synthesis of peptides and proteins, where precise control over the sequence and reactivity of amino acids is crucial.

Recent advancements in the field of medicinal chemistry have highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. These compounds are often used as building blocks in the synthesis of peptides that target specific biological pathways, such as those involved in cancer, neurodegenerative diseases, and infectious diseases. The N-propylpentanamido moiety in the structure of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid adds additional complexity and functionality, making it a versatile intermediate in the design of multifunctional peptides.

In the context of drug discovery, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid has been explored for its potential to enhance the pharmacological properties of peptides. For instance, studies have shown that the introduction of Fmoc protection can improve the stability and solubility of peptides, thereby enhancing their bioavailability and therapeutic efficacy. This is particularly important for peptides that are prone to degradation or have poor solubility in physiological conditions.

One notable application of Fmoc-protected amino acid derivatives is in the development of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics can be used to overcome limitations such as poor oral bioavailability, rapid metabolism, and low stability. The use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid as a building block in peptidomimetic design has shown promise in enhancing these properties, making it a valuable tool for researchers.

Moreover, recent research has focused on the use of Fmoc-protected amino acid derivatives in the development of targeted drug delivery systems. By incorporating these compounds into nanoparticles or other delivery vehicles, researchers aim to improve the targeting and release profiles of therapeutic agents. This approach has shown potential in improving the efficacy and reducing the side effects of drugs used to treat various diseases.

The synthesis of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the protection of amino groups with Fmoc, followed by coupling reactions with appropriate carboxylic acids or esters. The final deprotection step is crucial for obtaining the desired product with minimal side reactions.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-N-propylpentanamido}acetic acid (CAS No. 2172501-54-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an important building block for the synthesis of peptides, peptidomimetics, and targeted drug delivery systems. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases.